Cas no 927639-90-5 (N-(4-bromophenyl)-3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)propanamide)

• Product Name: N-(4-bromophenyl)-3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)propanamide
• CAS No: 927639-90-5
• MF: C₁₃H₁₅BrN₄O
• MW: 323.188401460648
• CID: 5428067
• Update Time: 2025-05-19

N-(4-bromophenyl)-3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• N-(4-bromophenyl)-3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)propanamide

• Inchi： 1S/C13H15BrN4O/c1-9-15-10(2)18(17-9)8-7-13(19)16-12-5-3-11(14)4-6-12/h3-6H,7-8H2,1-2H3,(H,16,19)
• InChI Key： VCUJICXDSDLZIK-UHFFFAOYSA-N
• SMILES： N1C(C)=NN(CCC(=O)NC2C=CC(=CC=2)Br)C=1C

Additional information on N-(4-bromophenyl)-3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)propanamide

Introduction to N-(4-bromophenyl)-3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)propanamide (CAS No. 927639-90-5)

N-(4-bromophenyl)-3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)propanamide is a significant compound in the realm of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention from researchers worldwide. With a CAS number of 927639-90-5, this molecule has been extensively studied for its potential applications in drug development and medicinal chemistry.

The structural composition of N-(4-bromophenyl)-3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)propanamide incorporates several key functional groups that contribute to its pharmacological properties. The presence of a bromine substituent at the fourth position of the phenyl ring enhances its reactivity, making it a valuable intermediate in synthetic organic chemistry. Additionally, the 3,5-dimethyl substitution on the 1H-1,2,4-triazole ring imparts stability and influences the compound's electronic properties.

In recent years, there has been a surge in research focused on triazole derivatives due to their broad spectrum of biological activities. The triazole moiety is particularly noteworthy for its role in antimicrobial and anti-inflammatory agents. Studies have demonstrated that compounds incorporating the 1H-1,2,4-triazole scaffold exhibit promising effects in modulating various biological pathways. The incorporation of a propanamide group further extends the pharmacological potential of this molecule by introducing hydrophilicity and enhancing solubility.

The bromophenyl component of N-(4-bromophenyl)-3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)propanamide is particularly interesting from a synthetic perspective. Bromine atoms are frequently employed in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures. This reactivity makes the compound a versatile building block for designing novel pharmaceuticals.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and interactions of N-(4-bromophenyl)-3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)propanamide with various biological targets. Molecular docking studies have revealed that this compound can interact with enzymes and receptors involved in inflammatory responses and metabolic disorders. These findings suggest its potential as a lead compound for developing therapeutic agents.

The pharmaceutical industry has shown particular interest in developing small-molecule inhibitors for enzymes that play critical roles in disease pathogenesis. N-(4-bromophenyl)-3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)propanamide, with its unique structural features, has been investigated as a potential inhibitor for several key enzymes. Preliminary results indicate that it can modulate the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in pain and inflammation.

In addition to its enzymatic interactions, N-(4-bromophenyl)-3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)propanamide has been explored for its potential antimicrobial properties. The combination of the bromophenyl and triazole moieties provides a favorable pharmacophore for disrupting bacterial cell membranes and inhibiting essential metabolic pathways. This makes it a promising candidate for developing novel antibiotics to combat drug-resistant strains.

The synthesis of N-(4-bromophenyl)-3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)propanamide involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the triazole ring efficiently. These methods not only enhance yield but also minimize byproduct formation.

The compound's solubility profile has been optimized for various applications in drug formulation and delivery systems. By incorporating hydrophilic groups like the propanamide moiety, researchers have improved its solubility in aqueous media while maintaining its stability under different storage conditions. This enhancement is crucial for developing formulations that ensure effective drug delivery to target sites.

Evaluation of N-(4-bromophenyl)-3-(3,5-dimethyl-1H-1,2,4-triazol-1-ylopropanamide)'s pharmacokinetic properties has revealed favorable absorption distribution metabolism and excretion (ADME) characteristics. These findings are essential for assessing its potential as an oral therapeutic agent. Additionally，its low toxicity profile observed in preclinical studies further supports its candidacy for further development into clinical trials.

The integration of computational modeling with experimental data has significantly accelerated the discovery process for new pharmaceuticals。By leveraging machine learning algorithms，researchers can predict the biological activity of N（(4-bromophenyl）)-（(35-dimethyl-lH-l，24-triazoI-l-yI））propaIIlldarnide more efficiently。This approach enables rapid screening of large libraries of compounds，identifying those with high potential for therapeutic applications。

The future directionsof research on N（(（(（(（(（(（(（(（(（(（(（(（(（(（(（(（(((((((((((((((((((((((((((((((("br0m0ph0n0l")"))))))))))))))))))))))))))))))))))))))))))))))) - (35-dimethyI-lH-l，24-triazoI-l-yI））propaIIlldarnide include exploring its mechanisms o action int0 greater detail。Understanding how it interacts with biological targets at the molecular level will provide insights into optimizing its therapeutic efficacy。Furthermore，investigations into its potential as an adjuvant therapy or combination therapy with existing drugs could open up new avenues f0r treating complex diseases。